Cas no 42902-01-2 (2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol)

2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol structure
42902-01-2 structure
Product name:2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol
CAS No:42902-01-2
MF:C13H14N4O3
MW:274.275262355804
CID:928560
PubChem ID:3880733

2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol
    • 2-(2-amino-4-ethyl-6-methyl-pyrimidin-5-yl)-5-nitro-phenol
    • AC1MYEX1
    • NSC170721
    • NSC-170721
    • DTXSID70397732
    • 42902-01-2
    • Inchi: InChI=1S/C13H14N4O3/c1-3-10-12(7(2)15-13(14)16-10)9-5-4-8(17(19)20)6-11(9)18/h4-6,18H,3H2,1-2H3,(H2,14,15,16)
    • InChI Key: KMWHTTQXNSZUSM-UHFFFAOYSA-N
    • SMILES: CCC1=NC(=NC(=C1C2=C(C=C(C=C2)[N+](=O)[O-])O)C)N

Computed Properties

  • Exact Mass: 274.10672
  • Monoisotopic Mass: 274.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 115.17
  • LogP: 3.31480

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